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Compound of Interest

Compound Name: FT113

Cat. No.: B607559 Get Quote

Researchers and laboratory personnel must adhere to stringent safety protocols when handling

and disposing of chemical compounds to ensure personal safety and environmental protection.

While specific disposal procedures for the fatty acid synthase (FASN) inhibitor FT113 are not

readily available in public resources, the following guidelines provide a framework for the safe

management of this and similar research chemicals. These procedures are based on

established laboratory safety standards and should be implemented in conjunction with

institutional and regulatory requirements.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department and refer to the specific Safety Data Sheet (SDS) for FT113 provided by the

supplier before handling or disposal.

General Chemical Profile for Disposal Consideration
When preparing for the disposal of a research compound like FT113, it is crucial to understand

its chemical and toxicological properties. The following table summarizes key characteristics

that should be ascertained from the compound's SDS to inform a safe disposal plan.
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Property
Information to Obtain from

SDS
Relevance to Disposal

Chemical Name
--INVALID-LINK---

methanone[1]

Ensures proper identification

and labeling of waste.

CAS Number 1630808-89-7[1]
Unique identifier for tracking

and regulatory reporting.

Molecular Formula C₂₂H₂₀FN₃O₄[1]
Provides information on the

elemental composition.

Molecular Weight 409.4 g/mol [2]
Can be used in waste

concentration calculations.

Physical State Solid (powder)

Determines appropriate

handling and containment

methods.

Solubility

Soluble in Ethanol and

Methanol.[1] Soluble in DMSO

(62.5 mg/mL).[2]

Informs choices for

decontamination and potential

for liquid waste generation.

Toxicity Data
IC₅₀ and EC₅₀ values (e.g.,

IC₅₀ = 213 nM for FASN).[1]

Indicates the compound's

biological activity and potential

hazards, guiding the level of

precaution required.

Stability

Information on reactivity and

conditions to avoid (e.g., heat,

light, incompatible materials).

Prevents hazardous reactions

during storage and disposal.

Hazard Class
As defined by regulatory

bodies (e.g., OSHA, GHS).

Dictates segregation, labeling,

and disposal pathways.

Experimental Protocols for Safe Disposal
The following step-by-step protocols are provided as a general guide. Always perform a risk

assessment and obtain approval from your institution's EHS department before proceeding.

1. Personal Protective Equipment (PPE) and Engineering Controls:
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Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Conduct all handling and preparation for disposal within a certified chemical fume hood to

minimize inhalation exposure.

2. Segregation of Waste:

Do not mix FT113 waste with other chemical waste streams unless explicitly permitted by

your EHS department.

Segregate solid waste (e.g., contaminated gloves, weigh paper, vials) from liquid waste (e.g.,

unused solutions, contaminated solvents).

3. Solid Waste Disposal:

Collect all solid waste contaminated with FT113 in a designated, clearly labeled, and

sealable hazardous waste container.

The container should be made of a material compatible with the chemical.

Label the container with "Hazardous Waste," the full chemical name "FT113," and any other

information required by your institution.

4. Liquid Waste Disposal:

Collect all liquid waste containing FT113 in a designated, leak-proof, and sealable hazardous

waste container.

The container must be compatible with the solvent used (e.g., glass for organic solvents).

Label the container with "Hazardous Waste," the full chemical name "FT113," the solvent(s)

present, and the estimated concentration.

5. Decontamination of Glassware and Surfaces:

Rinse contaminated glassware and surfaces with an appropriate solvent (e.g., ethanol or

methanol, based on solubility) to remove residual FT113.[1]
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Collect the rinse solvent as hazardous liquid waste.

After the initial solvent rinse, wash glassware with soap and water.

6. Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated secondary containment

area while awaiting pickup.

Ensure the storage area is away from heat, ignition sources, and incompatible materials.

7. Waste Pickup and Disposal:

Arrange for the collection of hazardous waste by your institution's EHS department or a

licensed hazardous waste disposal contractor.

Complete all required waste manifests and documentation accurately.

Logical Workflow for FT113 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of FT113.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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